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Compound of Interest

Compound Name: PS372424 hydrochloride

Cat. No.: B560410

For Researchers, Scientists, and Drug Development Professionals

Abstract

PS372424 hydrochloride is a potent and specific agonist of the human C-X-C chemokine
receptor 3 (CXCR3), a key mediator of inflammatory responses.[1][2][3][4][5] As a fragment of
CXCL10, it plays a significant role in modulating immune cell migration and has demonstrated
anti-inflammatory properties.[1][2][3][5] Proper dissolution and handling of PS372424
hydrochloride are critical for accurate and reproducible experimental results. These
application notes provide detailed protocols for the dissolution of PS372424 hydrochloride for
both in vitro and in vivo studies, along with information on its mechanism of action and relevant

signaling pathways.

Chemical Properties

A summary of the key chemical properties of PS372424 hydrochloride is presented in the
table below.
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Property

Value

CAS Number

1596362-29-6[1][2]

Molecular Formula

C33H4sCINeO4[1][2][5]

Molecular Weight 625.20 g/mol [1][2][5]
Target CXCR3[1][4]

GPCR/G Protein; Immunology/Inflammation[1]
Pathway

[5]

Solubility Data

PS372424 hydrochloride exhibits varying solubility depending on the solvent system. The

following table summarizes its solubility for different applications.

Application Solvent System Solubility Notes
Ultrasonic treatment
. 250 mg/mL (399.87 may be required to
In Vitro DMSO i
mM)[1] achieve complete
dissolution.[1]
10% DMSO >> 40%
Vi PEG300 >> 5% > 2.08 mg/mL (3.33 A clear solution is
n Vivo
Tween-80 >> 45% mM)[1][3] obtained.[1][3]
saline
10% DMSO >> 90% o
i ] > 2.08 mg/mL (3.33 A clear solution is
In Vivo (20% SBE-B-CD in )
] mM)[1][3] obtained.[1][3]
saline)
Vi 10% DMSO >> 90% > 2.08 mg/mL (3.33 A clear solution is
n Vivo

corn oil

mM)[1][3]

obtained.[1][3]

Experimental Protocols

Preparation of Stock Solutions for In Vitro Experiments
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This protocol describes the preparation of a high-concentration stock solution of PS372424
hydrochloride in DMSO.

Materials:

PS372424 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of PS372424 hydrochloride powder in a sterile microcentrifuge
tube.

e Add the appropriate volume of DMSO to achieve a final concentration of 250 mg/mL. For
example, to prepare 1 mL of stock solution, add 4 uL of DMSO to 1 mg of PS372424
hydrochloride.

» Vortex the solution vigorously to aid dissolution.

« |If the compound does not fully dissolve, place the tube in an ultrasonic bath for short
intervals until a clear solution is obtained.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Preparation of Working Solutions for In Vivo
Experiments

This section provides three different protocols for preparing PS372424 hydrochloride for in
vivo administration. The choice of vehicle will depend on the specific experimental
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requirements, such as the route of administration and desired dosing volume.
Protocol 1: PEG300, Tween-80, and Saline Vehicle

Materials:

PS372424 hydrochloride stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Saline (0.9% NacCl), sterile

Sterile tubes

Procedure:
o Start with a stock solution of PS372424 hydrochloride in DMSO.

 In a sterile tube, add the components in the following order, ensuring complete mixing after
each addition:

10% DMSO stock solution

[¢]

40% PEG300

[e]

5% Tween-80

[e]

45% Saline

o

e For example, to prepare 1 mL of a 2.08 mg/mL working solution, add 100 pL of a 20.8 mg/mL
DMSO stock solution to 400 pL of PEG300 and mix. Then, add 50 pL of Tween-80 and mix.
Finally, add 450 pL of saline to reach a final volume of 1 mL.[3]

e The final solution should be clear.

Protocol 2: SBE-B-CD in Saline Vehicle
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Materials:

e PS372424 hydrochloride stock solution in DMSO (e.g., 20.8 mg/mL)

e 20% (w/v) Sulfobutyl ether beta-cyclodextrin (SBE-B-CD) in saline, sterile
 Sterile tubes

Procedure:

Start with a stock solution of PS372424 hydrochloride in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-[3-CD in saline solution.

For example, to prepare 1 mL of a 2.08 mg/mL working solution, add 100 pL of a 20.8 mg/mL
DMSO stock solution to 900 pL of 20% SBE-B-CD in saline and mix thoroughly.[3]

The final solution should be clear.

Protocol 3: Corn Oil Vehicle

Materials:

o PS372424 hydrochloride stock solution in DMSO (e.g., 20.8 mg/mL)

e Corn oil, sterile

» Sterile tubes

Procedure:

o Start with a stock solution of PS372424 hydrochloride in DMSO.

 In a sterile tube, add 10% of the final volume of the DMSO stock solution.

e Add 90% of the final volume of sterile corn oil.
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e For example, to prepare 1 mL of a 2.08 mg/mL working solution, add 100 pL of a 20.8 mg/mL
DMSO stock solution to 900 pL of corn oil and mix thoroughly.[3]

e The final solution should be clear.

Mechanism of Action and Signaling Pathway

PS372424 hydrochloride acts as a specific agonist for the human CXCR3 receptor.[4] Upon
binding, it activates downstream signaling pathways, leading to various cellular responses. One
of the key signaling events is the phosphorylation of Extracellular signal-regulated kinases 1
and 2 (Erk1/2).[1] Studies have shown that stimulation with PS372424 hydrochloride
increases the levels of phosphorylated Erkl and Erk2 in CXCR3-expressing cells.[1] This
activation is crucial for mediating the biological effects of the compound, including its anti-
inflammatory properties and its ability to prevent human T-cell migration.[1][2][3][5]

MAPK/ERK
Pathway Increase
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Hydrochloride

CXCR3 Receptor

G Protein Phospholipase C IP3/DAG Caz* Release &
Activation (PLC) Production PKC Activation

Click to download full resolution via product page
Caption: Signaling pathway of PS372424 hydrochloride via the CXCR3 receptor.

Experimental Workflow

The following diagram illustrates a general workflow for utilizing PS372424 hydrochloride in
an experimental setting.
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Caption: General experimental workflow for using PS372424 hydrochloride.

Storage and Stability

¢ Solid Form: Store PS372424 hydrochloride powder at 4°C in a sealed container, away from
moisture.[1][5]
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e In Solvent:
o Store stock solutions at -80°C for up to 6 months.[1]
o Store stock solutions at -20°C for up to 1 month.[1]

o Avoid repeated freeze-thaw cycles of stock solutions to prevent degradation. It is
recommended to aliquot the stock solution into single-use volumes.

Disclaimer: This product is for research use only and is not intended for human or therapeutic
use. The information provided is for guidance and should be adapted to specific experimental
needs. Always refer to the manufacturer's product data sheet for the most up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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